![molecular formula C26H31N5O5S2 B2587036 2-((4-oxo-3-(4-oxo-4-(pyrrolidin-1-yl)butyl)-3,4-dihydroquinazolin-2-yl)thio)-N-(4-sulfamoylphenethyl)acetamide CAS No. 702667-91-2](/img/structure/B2587036.png)
2-((4-oxo-3-(4-oxo-4-(pyrrolidin-1-yl)butyl)-3,4-dihydroquinazolin-2-yl)thio)-N-(4-sulfamoylphenethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-oxo-3-(4-oxo-4-(pyrrolidin-1-yl)butyl)-3,4-dihydroquinazolin-2-yl)thio)-N-(4-sulfamoylphenethyl)acetamide is a useful research compound. Its molecular formula is C26H31N5O5S2 and its molecular weight is 557.68. The purity is usually 95%.
BenchChem offers high-quality 2-((4-oxo-3-(4-oxo-4-(pyrrolidin-1-yl)butyl)-3,4-dihydroquinazolin-2-yl)thio)-N-(4-sulfamoylphenethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-oxo-3-(4-oxo-4-(pyrrolidin-1-yl)butyl)-3,4-dihydroquinazolin-2-yl)thio)-N-(4-sulfamoylphenethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Compound A exhibits potential as an anticancer agent due to its unique structure. Researchers have investigated its effects on tumor cell lines, particularly those resistant to conventional chemotherapy. Preliminary studies suggest that it interferes with cell proliferation and induces apoptosis, making it a promising candidate for further investigation in cancer therapy .
- The sulfanyl group in Compound A contributes to its anti-inflammatory activity. It may inhibit pro-inflammatory cytokines and enzymes, making it relevant for conditions like rheumatoid arthritis, inflammatory bowel disease, and other autoimmune disorders. Researchers are exploring its mechanism of action and potential clinical applications .
- Some studies indicate that Compound A has neuroprotective properties. It may modulate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. Researchers are investigating its potential in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
- The acetamide moiety in Compound A contributes to its antibacterial effects. Researchers have tested its activity against both Gram-positive and Gram-negative bacteria. It may serve as a lead compound for developing novel antibiotics .
- Compound A’s sulfamoylphenyl group suggests potential cardiovascular applications. It may interact with specific receptors involved in blood pressure regulation and vascular function. Researchers are studying its effects on hypertension, endothelial dysfunction, and atherosclerosis .
- Researchers in proteomics and drug discovery are intrigued by Compound A’s structure. Its diverse functional groups make it an interesting scaffold for designing targeted therapies. By modifying specific regions, scientists aim to create derivatives with improved pharmacokinetics and selectivity .
Anticancer Research
Anti-inflammatory Properties
Neuroprotective Effects
Antibacterial Activity
Cardiovascular Applications
Proteomics and Drug Discovery
properties
IUPAC Name |
2-[4-oxo-3-(4-oxo-4-pyrrolidin-1-ylbutyl)quinazolin-2-yl]sulfanyl-N-[2-(4-sulfamoylphenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N5O5S2/c27-38(35,36)20-11-9-19(10-12-20)13-14-28-23(32)18-37-26-29-22-7-2-1-6-21(22)25(34)31(26)17-5-8-24(33)30-15-3-4-16-30/h1-2,6-7,9-12H,3-5,8,13-18H2,(H,28,32)(H2,27,35,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHVZKXWYFQGVRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CCCN2C(=O)C3=CC=CC=C3N=C2SCC(=O)NCCC4=CC=C(C=C4)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N5O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
557.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-oxo-3-(4-oxo-4-(pyrrolidin-1-yl)butyl)-3,4-dihydroquinazolin-2-yl)thio)-N-(4-sulfamoylphenethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.